Cas no 135889-00-8 (Cefcapene)

• Product Name: Cefcapene
• CAS No: 135889-00-8
• MF: C₁₇H₁₉N₅O₆S₂
• MW: 453.49266076088
• CID: 64391
• PubChem ID: 6436055
• Update Time: 2025-04-18

Cefcapene Chemical and Physical Properties

Names and Identifiers

• Cefcapene
• Cefcamate
• Cefcapene pivoxil free acid
• (6R,7R)-3-[[(Aminocarbonyl)oxy]methyl]-7-[[(2Z)-2-(2-amino-4-thiazolyl)-1-oxo-2-pentenyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• (6R,7R)-7-[[(Z)-2-(2-amino-1,3-thiazol-4-yl)pent-2-enoyl]amino]-3-(carbamoyloxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Cefcapene (INN)
• CFPN
• UNII-4D5D3422MW
• S-1006
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 3-(((aminocarbonyl)oxy)methyl)-7-((2-(2-amino-4-thiazolyl)-1-oxo-2-pentenyl)amino)-8-oxo-, (6R-(6alpha,7beta(Z)))-
• CEFCAPENE [WHO-DD]
• CHEBI:131729
• NS00011577
• S 1006
• GTPL12053
• SCHEMBL419453
• AKOS015915643
• CEFCAPENE [MI]
• 135889-00-8
• Q5057225
• DB13461
• cefcapenum
• Cefcapene [INN]
• CHEMBL582912
• DTXSID201027544
• (6R,7R)-7-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)pent-2-enoyl]amino}-3-[(carbamoyloxy)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• C21547
• 4D5D3422MW
• D07638
• cefcapeno
• Flomox (cefcapene pivoxil)
• (6R,7R)-7-((Z)-2-(2-Amino-4-thiazolyl)-2-pentenamido)-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, carbamate (ester)
• (6R,7R)-7-(((Z)-2-(2-amino-1,3-thiazol-4-yl)pent-2-enoyl)amino)-3-(carbamoyloxymethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
• (6R,7R)-7-[(2Z)-2-(2-amino-1,3-thiazol-4-yl)pent-2-enamido]-3-[(carbamoyloxy)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• (6R,7R)-7-((2Z)-2-(2-amino-1,3-thiazol-4-yl)pent-2-enamido)-3-((carbamoyloxy)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
• (6R,7R)-7-(((2Z)-2-(2-amino-1,3-thiazol-4-yl)pent-2-enoyl)amino)-3-((carbamoyloxy)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
• Cefcapene; 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[[(aminocarbonyl)oxy]methyl]-7-[[(2Z)-2-(2-amino-4-thiazolyl)-1-oxo-2-penten-1-yl]amino]-8-oxo-, (6R,7R)-; 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[[(aminocarbonyl)oxy]methyl]-7-[[(

• Inchi： 1S/C17H19N5O6S2/c1-2-3-8(9-6-30-16(18)20-9)12(23)21-10-13(24)22-11(15(25)26)7(4-28-17(19)27)5-29-14(10)22/h3,6,10,14H,2,4-5H2,1H3,(H2,18,20)(H2,19,27)(H,21,23)(H,25,26)/b8-3-/t10-,14-/m1/s1
• InChI Key： HJJRIJDTIPFROI-NVKITGPLSA-N
• SMILES： S1CC(COC(N)=O)=C(C(=O)O)N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=C\CC)=O)=O

Computed Properties

• Exact Mass: 453.07800
• Monoisotopic Mass: 453.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 832
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.5
• Topological Polar Surface Area: 232A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.63
• Melting Point: Not available
• Boiling Point: 936°Cat760mmHg
• Flash Point: 519.9°C
• Refractive Index: 1.714
• PSA: 231.48000
• LogP: 1.96290
• Vapor Pressure: Not available

Cefcapene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Cephems